N-(5-Acetylamino-2-methyl-phenyl)-2,2,2-trifluoro-acetamide

• Molecular Formula: C11H11F3N2O2
• Molecular Weight: 260.21 g/mol
• IUPAC Name: N-(5-acetamido-2-methylphenyl)-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C11H11F3N2O2/c1-6-3-4-8(15-7(2)17)5-9(6)16-10(18)11(12,13)14/h3-5H,1-2H3,(H,15,17)(H,16,18)
• InChI Key: FZSNFGACONVTMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C)NC(=O)C(F)(F)F

Description

N-(5-Acetylamino-2-methyl-phenyl)-2,2,2-trifluoro-acetamide is a useful research compound. Its molecular formula is C11H11F3N2O2 and its molecular weight is 260.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(5-Amino-2-methyl-phenyl)-2,2,2-trifluoro-acetamide (3.27 gm 14.99 mmol) was taken up on anhydrous DCM (75 mL) and cooled to 0° C. Pyridine (3.56 g, 44.97 mmol, 3.64 mL) was added followed by a slow addition of acetyl chloride (1.18 g, 14.99 mol, 1.07 mL). The reaction was allowed to warm to room temp and stir for 30 min. The reaction mixture poured into 1N HCl and the aqueous layer was extracted three times with ethyl acetate. The combined organic layers were washed with saturated sodium bicarbonate, water, brine and dried over anhydrous magnesium sulfate. The solution was filtered and the solvent removed under reduced pressure. The product was isolated by flash chromatography. (3:1 hexane/ethyl acetate) Yield 2.93 g. 1H NMR (CDCl3, 300 MHz) δ 2.13 (s, 3H), 2.23 (s, 3H), 7.25 (d, J=9 Hz, 1H), 7.23 (d, J=9 Hz, 1H), 7.61 (s, 1H).